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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For researchers, scientists, and drug development professionals, the integrity of the research

environment is paramount. This includes the safe and compliant disposal of all chemical

substances, including deuterated compounds like propofol-d14. While propofol-d14 is a

valuable tool in metabolic studies, its disposal requires adherence to procedures that mitigate

risks of environmental contamination and drug diversion.

Propofol, the parent compound, is not classified as a hazardous waste by the Resource

Conservation and Recovery Act (RCRA). However, due to its high potential for diversion, many

institutions treat it with the same level of caution as a controlled substance.[1] The deuteration

of propofol to create propofol-d14 does not significantly alter its chemical properties in a way

that would change its waste classification. Therefore, the disposal procedures for propofol-d14
should align with the established guidelines for propofol.

Immediate Safety and Handling
Before disposal, it is crucial to handle propofol-d14 with appropriate personal protective

equipment (PPE). According to safety data sheets for propofol, this includes protective gloves

and eye/face protection.[2][3] Work should be conducted in a well-ventilated area to avoid

inhalation of any vapors or mists.[4]
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Key Safety Precautions:

Personal Protective Equipment: Wear appropriate gloves, lab coat, and safety glasses.

Ventilation: Ensure adequate ventilation to minimize inhalation exposure.

Spill Management: In case of a spill, contain the source if safe to do so. Absorb the spill with

an inert material and place it in a sealed, appropriately labeled container for disposal.[4]

Disposal Procedures: A Step-by-Step Guide
The primary goal of propofol-d14 disposal is to render the drug non-retrievable and to prevent

its release into the environment. Sewering, or flushing down the drain, is not a recommended

method of disposal due to the toxicity of propofol to aquatic life.[5][6]

Recommended Disposal Methods:

Chemical Deactivation: This is a preferred method for on-site disposal of small quantities of

unused propofol-d14.

Activated Carbon Pouches: Place the unused propofol-d14 into a specialized drug

deactivation pouch containing activated carbon.[7][8] These pouches are designed to

adsorb the active pharmaceutical ingredient.

Liquid Destruction Systems: For liquid formulations, commercially available systems like

Rx Destroyer™ can be used. These systems contain a chemical solution that denatures

the drug.[1] After use, the container is sealed and can be disposed of in the non-

hazardous waste.[1]

Licensed Waste Management: For larger quantities or expired stock, a licensed reverse

distributor or hazardous waste contractor should be utilized.

Secure Collection: Store expired or unwanted propofol-d14 in a secure, locked location

until it is collected.[9]

Documentation: Maintain a detailed inventory and disposal records, similar to the

procedures for controlled substances.[9]
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Incineration: The collected waste will typically be destroyed via incineration by the licensed

contractor.[6]

Quantitative Data Summary
Parameter Guideline/Data Source

DEA Controlled Substance
No, but often handled as such

due to diversion risk.
[1][5]

RCRA Hazardous Waste No [1]

Environmental Hazard Toxic to aquatic life. [5][6]

Recommended Disposal
Chemical deactivation or

licensed reverse distributor.
[1][7][9]

Discouraged Disposal Sewering (down the drain). [5][6]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of propofol-d14 in a laboratory setting.
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Propofol-d14 Disposal Workflow
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By adhering to these procedures, research institutions can ensure the safe and compliant

disposal of propofol-d14, thereby protecting their personnel, the environment, and the integrity

of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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